Cas no 105405-51-4 (1,2-Distearoyl-sn-glycero-3-phosphatidic Acid Disodium Salt)

• Product Name: 1,2-Distearoyl-sn-glycero-3-phosphatidic Acid Disodium Salt
• CAS No: 105405-51-4
• MF: C₃₉H₇₅Na₂O₈P
• MW: 748.961316347122
• CID: 136997
• PubChem ID: 87430133
• Update Time: 2025-10-05

1,2-Distearoyl-sn-glycero-3-phosphatidic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,1,1'-[(1R)-1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester, sodium salt (1:?)
• 1,2-Distearoyl-sn-glycero-3-phosphatidic acid · disodium salt
• 1,2-DISTEAROYL-SN-GLYCERO-3-PHOSPHATIDIC ACID 2NA,
• 1,2-DISTEAROYL-SN-GLYCERO-3-PHOSPHATIDIC ACID DISODIUM SALT
• 1002-Distearoyl-sn-glycero-3-phosphatidicacid·disodiumsalt
• 1,2-Distearoyl-sn-glycero-3-phosphatidic acid 2Na
• disodium;[(2R)-2,3-di(octadecanoyloxy)propyl] phosphate
• DSPA;L-,-Distearoyl--phosphatidic acid disodium salt
• 105405-51-4
• sodium (R)-2,3-bis(stearoyloxy)propyl phosphate
• J-001417
• SCHEMBL2734744
• 1,2-Distearoyl-sn-glycero-3-phosphatidic Acid Disodium Salt

• Inchi： 1S/C39H77O8P.2Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;;/h37H,3-36H2,1-2H3,(H2,42,43,44);;/q;2*+1/p-2/t37-;;/m1../s1
• InChI Key： XPMKJIKGYGROQR-CHKASDEDSA-L
• SMILES： P(=O)([O-])([O-])OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 748.49900
• Monoisotopic Mass: 748.49949491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 40
• Complexity: 745
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Melting Point: NA
• PSA: 134.83000
• LogP: 12.95010

1,2-Distearoyl-sn-glycero-3-phosphatidic Acid Disodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)